Dysprosium citrate

• CAS RN: 13074-91-4
• Molecular Formula: C6H5DyO7
• Molecular Weight: 351.6 g/mol
• IUPAC Name: dysprosium(3+);2-hydroxypropane-1,2,3-tricarboxylate
• InChI: InChI=1S/C6H8O7.Dy/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3
• InChI Key: JBDQKRUYXNZPKH-UHFFFAOYSA-K
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Dy+3]

Description

Dysprosium citrate is a chemical compound that is commonly used in scientific research applications. It is a rare earth metal that is found in the lanthanide series of elements. Dysprosium citrate has unique properties that make it useful for a variety of applications, including its use as a contrast agent in magnetic resonance imaging (MRI) and its ability to enhance the properties of permanent magnets.

Mechanism Of Action

The mechanism of action of dysprosium citrate is not fully understood. However, it is believed that dysprosium citrate interacts with water molecules in the body, altering their magnetic properties and enhancing the contrast of Dysprosium citrate images.

Biochemical And Physiological Effects

Dysprosium citrate has not been extensively studied for its biochemical and physiological effects. However, it is believed to be relatively safe and non-toxic at low concentrations.

Advantages And Limitations For Lab Experiments

Dysprosium citrate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in research. Additionally, dysprosium citrate has unique properties that make it useful for a variety of applications, including its use as a contrast agent in Dysprosium citrate and its ability to enhance the properties of permanent magnets.
However, there are also limitations to the use of dysprosium citrate in lab experiments. One limitation is its high cost, which can make it difficult to use in large-scale experiments. Additionally, dysprosium citrate is a rare earth metal, which means that its availability may be limited.

Future Directions

There are several future directions for research on dysprosium citrate. One area of research is the development of new synthesis methods that are more cost-effective and environmentally friendly. Another area of research is the exploration of new applications for dysprosium citrate, particularly in the field of nanotechnology.
Overall, dysprosium citrate is a unique and valuable compound that has a wide range of scientific research applications. While there are limitations to its use, its unique properties make it a valuable tool for researchers in a variety of fields.

Synthesis Methods

Dysprosium citrate can be synthesized through a variety of methods. One common method is through the reaction of dysprosium oxide with citric acid. The resulting compound is then purified through a series of processes to obtain pure dysprosium citrate.

Scientific Research Applications

Dysprosium citrate has a wide range of scientific research applications. One of the most common applications is its use as a contrast agent in Dysprosium citrate. Dysprosium citrate is able to enhance the contrast of Dysprosium citrate images, making it easier to detect and diagnose certain medical conditions.